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Compound of Interest

Compound Name: 2-(4-Bromophenyl)furan

Cat. No.: B086049 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2-(4-Bromophenyl)furan. While a specific Safety Data Sheet (SDS) for this

compound is not readily available in the provided search results, the following procedures are

based on established guidelines for the disposal of halogenated organic compounds, which

should be considered applicable to 2-(4-Bromophenyl)furan.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 2-(4-Bromophenyl)furan
with appropriate personal protective equipment (PPE). This includes, but is not limited to,

chemical-resistant gloves, safety goggles, and a lab coat.[1] All handling of this compound and

its waste should be conducted in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[1] In the event of a spill, the material should be carefully

collected to avoid dust formation and placed in a suitable, closed container for disposal.[1]

Regulatory Framework
The disposal of chemical waste is regulated by the Environmental Protection Agency (EPA)

under the Resource Conservation and Recovery Act (RCRA).[2][3] These regulations provide a

"cradle-to-grave" framework for the management of hazardous waste, from its generation to its

final disposal.[4] It is crucial to consult with your institution's Environmental Health and Safety

(EHS) office to ensure compliance with all local, state, and federal regulations.[2][5]
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Quantitative Data Summary
Due to the absence of a specific SDS for 2-(4-Bromophenyl)furan in the search results, a

comprehensive table of quantitative data cannot be provided. However, for context, related

brominated and furan-containing compounds exhibit properties that necessitate their

classification as hazardous waste. For instance, some brominated compounds are harmful if

swallowed and cause skin irritation.[6] Furan itself is an extremely flammable liquid and vapor.

[7] Therefore, it is prudent to treat 2-(4-Bromophenyl)furan with a high degree of caution.

Property Value Source

Chemical Name 2-(4-Bromophenyl)furan [8]

CAS Number 14297-34-8

Molecular Formula C10H7BrO [8]

Molecular Weight 223.07 g/mol [8]

General Hazards

Assumed to be a halogenated

organic compound. Treat as

hazardous waste. May be

harmful and an irritant.

Inferred from similar

compounds[1][6][7]

Step-by-Step Disposal Protocol
The disposal of 2-(4-Bromophenyl)furan must be managed in accordance with regulations for

hazardous waste. The following steps provide a general procedure:

Waste Determination: Assume 2-(4-Bromophenyl)furan is a hazardous waste.[9] Do not

dispose of it in regular trash or down the drain.[2][10]

Segregation: It is critical to collect waste containing 2-(4-Bromophenyl)furan separately

from non-halogenated waste.[1] Mixing halogenated and non-halogenated waste streams

can complicate and increase the cost of disposal.[1]

Containerization: Use a designated, leak-proof, and clearly labeled waste container. The

container must be compatible with the chemical.[1]
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Labeling: The waste container must be labeled with the words "Hazardous Waste" and a

clear identification of the contents, including "2-(4-Bromophenyl)furan" and any solvents

used.[1][2] The label should also include the date of waste generation, the place of origin

(department, room number), and the Principal Investigator's name and contact information.

[2]

Storage: Store the sealed waste container in a designated, secure area, away from

incompatible materials.[1] Follow all institutional guidelines for the storage of hazardous

waste, which may include secondary containment.[1][11]

Arranging for Disposal: Contact your institution's EHS department or a licensed hazardous

waste disposal contractor to arrange for pickup and disposal.[1][2] Do not transport

hazardous waste yourself.[11]

Record Keeping: Maintain records of all hazardous waste generated and disposed of, as

required by regulations.[12]

Experimental Protocols
While no specific experimental protocols for the disposal of 2-(4-Bromophenyl)furan were

found, the general principle of treating it as a halogenated hazardous waste is the accepted

protocol. The primary disposal method for such compounds is typically high-temperature

incineration by a licensed hazardous waste disposal facility.[5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of 2-(4-Bromophenyl)furan waste.
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Generation of
2-(4-Bromophenyl)furan Waste

Is this a hazardous waste?

YES
(Assume hazardous due to

halogenated nature)

Default assumption

Is the waste mixed with
non-halogenated solvents?

Segregate into designated
'Halogenated Organic Waste' container

Label container clearly with
'Hazardous Waste' and contents

No

STOP! Do not mix.
Consult EHS.

Yes

Store in a designated, secure area
with secondary containment

Contact Environmental Health & Safety (EHS)
or licensed hazardous waste contractor

Arrange for pickup and disposal
via high-temperature incineration

Maintain Disposal Records

Click to download full resolution via product page

Disposal workflow for 2-(4-Bromophenyl)furan waste.
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By adhering to these procedures, laboratories can ensure the safe and environmentally

responsible disposal of 2-(4-Bromophenyl)furan, thereby protecting personnel and the

ecosystem. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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